3-aminomethyl-N,N-diethyl-5-methylhexanamide

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• IUPAC Name: 3-(aminomethyl)-N,N-diethyl-5-methylhexanamide
• InChI: InChI=1S/C12H26N2O/c1-5-14(6-2)12(15)8-11(9-13)7-10(3)4/h10-11H,5-9,13H2,1-4H3
• InChI Key: JCHCPCIRGMZUEK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CC(CC(C)C)CN

Description

3-aminomethyl-N,N-diethyl-5-methylhexanamide is a useful research compound. Its molecular formula is C12H26N2O and its molecular weight is 214.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of potassium hydroxide (19 grams) in methanol (114 ml), 3-cyano-N,N-diethyl-5-methyl hexanamide (9.5 grams) was added followed by ammonia solution (38 ml) and Raney nickel (19 grams). Hydrogen pressure of 4.0 kg/cm2 was applied and the reaction mixture was stirred at 30° C. for 22 hours. The reaction mixture was filtered through a hyflow bed. The solvent was distilled off under reduced pressure at a temperature below 60° C. Water (200 ml) was added to the reaction mixture and pH adjusted to 2 with concentrated hydrochloric acid. The aqueous layer was extracted with dichloromethane. The pH of aqueous layer was adjusted to 8.0, with 50% sodium hydroxide. The aqueous layer was extracted with dichloromethane. The solvent was distilled off completely under atmospheric pressure to obtain the title compound as a residue.